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The selection of organic ammonium salts as spacer cations is a critical determinant in the

fabrication of high-performance and stable 2D Ruddlesden-Popper perovskites. These bulky

organic cations not only define the dimensionality of the perovskite layers but also profoundly

influence the material's structural, optical, and electronic properties. This guide provides a

comparative analysis of various ammonium salts used in 2D perovskite synthesis, supported by

experimental data, to aid researchers in selecting the optimal spacer cation for their specific

application.

The resurgence of interest in 2D perovskites stems from their superior environmental stability

compared to their 3D counterparts, a property largely attributed to the hydrophobic nature of

the organic ammonium salt layers that encapsulate the inorganic lead halide octahedra. The

choice of the ammonium salt, ranging from simple alkylammoniums to more complex aromatic

and diammonium cations, dictates key performance parameters including power conversion

efficiency (PCE) in solar cells, photoluminescence quantum yield (PLQY) in light-emitting

diodes (LEDs), and overall device longevity.

Comparative Performance of Ammonium Salts
The selection of the ammonium salt spacer cation has a direct and significant impact on the

performance of 2D perovskite-based devices. The size, structure, and chemical nature of the

organic cation influence the crystal growth, defect density, and charge transport properties of

the perovskite film. Below is a summary of key performance metrics for 2D perovskites

fabricated with different commonly used ammonium salts.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8681709?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammoniu
m Salt
(Abbrevia
tion)

Chemical
Formula

Power
Conversi
on
Efficiency
(PCE) (%)

Photolum
inescenc
e
Quantum
Yield
(PLQY)
(%)

Charge
Carrier
Mobility
(cm²/Vs)

Stability
(e.g., % of
initial
PCE after
time)

Key
Character
istics &
Referenc
es

n-

Butylammo

nium

Iodide

(BAI)

CH₃(CH₂)₃

NH₃I

~18% (in

2D/3D

structures)

- -

Improved

moisture

resistance.

[1]

Short alkyl

chain,

good for

forming

protective

2D layers

on 3D

perovskites

.[1][2]

Phenethyla

mmonium

Iodide

(PEAI)

C₆H₅(CH₂)

₂NH₃I

>20% (in

2D/3D

structures)

- -

Retains

over 90%

of initial

PCE after

hundreds

of hours.

Aromatic

cation,

promotes

vertical

crystal

orientation,

reduces

non-

radiative

recombinat

ion.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/337712879_Unveiling_the_Guest_Effect_of_N-butylammonium_Iodide_towards_Efficient_and_Stable_2D-3D_Perovskite_Solar_Cells_through_Sequential_Deposition_Process
https://www.researchgate.net/publication/337712879_Unveiling_the_Guest_Effect_of_N-butylammonium_Iodide_towards_Efficient_and_Stable_2D-3D_Perovskite_Solar_Cells_through_Sequential_Deposition_Process
https://www.researchgate.net/publication/360352348_Alkyl_ammonium_salt_with_different_chain_length_for_high-efficiency_and_good-stability_2D3D_hybrid_perovskite_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylammo

nium

Iodide

(EAI)

CH₃CH₂N

H₃I

11.3% (as

additive)
- -

Enhanced

stability

compared

to control

devices.[3]

Shortest

alkyl chain,

can

improve

crystallinity

and

surface

morpholog

y.[3]

Propylamm

onium

Iodide

(PAI)

CH₃(CH₂)₂

NH₃I

10.2% (as

additive)
- -

Improved

stability.[3]

Longer

alkyl chain

than EAI,

affects

surface

morpholog

y.[3]

1,4-

Butanedia

mmonium

Iodide

(BDAI₂)

I⁻H₃N⁺(CH

₂)₄N⁺H₃I⁻
- -

Lower than

DMePDA
-

Symmetric

diammoniu

m cation,

results in a

larger

bandgap.

[4]

N,N-

Dimethyl-

1,3-

propanedia

mmonium

Iodide

(DMePDAI

₂)

I⁻H₃N⁺(CH

₂)₃N⁺(CH₃)

₂I⁻

- -
Higher

than BDA
-

Asymmetri

c

diammoniu

m cation,

leads to a

lower

bandgap

and higher

carrier

mobility.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/321737065_Effects_of_the_additives_N_-propylammonium_or_n_-butylammonium_iodide_on_the_performance_of_perovskite_solar_cells
https://www.researchgate.net/publication/321737065_Effects_of_the_additives_N_-propylammonium_or_n_-butylammonium_iodide_on_the_performance_of_perovskite_solar_cells
https://www.researchgate.net/publication/321737065_Effects_of_the_additives_N_-propylammonium_or_n_-butylammonium_iodide_on_the_performance_of_perovskite_solar_cells
https://www.researchgate.net/publication/321737065_Effects_of_the_additives_N_-propylammonium_or_n_-butylammonium_iodide_on_the_performance_of_perovskite_solar_cells
https://pubs.acs.org/doi/10.1021/acs.jpcc.3c06605
https://pubs.acs.org/doi/10.1021/acs.jpcc.3c06605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The performance metrics can vary significantly based on the specific perovskite

composition (n-value in (R-NH₃)₂(A)n-₁PbnI₃n+₁), fabrication method, and device architecture.

The data presented here is a representative summary from various studies.

Experimental Protocol: Spin-Coating Fabrication of
2D Perovskites
This protocol outlines a general procedure for the fabrication of 2D perovskite thin films using

the spin-coating method, a widely adopted technique in research laboratories for its simplicity

and ability to produce uniform films.

1. Precursor Solution Preparation:

Dissolve the lead halide precursor (e.g., Lead(II) iodide, PbI₂) and the desired ammonium

salt (e.g., PEAI) in a 2:1 stoichiometric ratio in a suitable solvent, such as a mixture of N,N-

Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

For quasi-2D perovskites with the formula (R-NH₃)₂(A)n-₁PbnI₃n+₁, a third component, a

small organic cation halide (e.g., Methylammonium iodide, MAI), is added. The 'n' value,

which represents the number of inorganic octahedral layers, is controlled by the molar ratio

of the ammonium salt, the small organic cation halide, and the lead halide.

Stir the solution at an elevated temperature (e.g., 60-70 °C) for several hours to ensure

complete dissolution.

Before use, filter the precursor solution through a PTFE syringe filter (e.g., 0.22 μm pore

size) to remove any undissolved particles.

2. Substrate Preparation:

Clean the substrates (e.g., ITO-coated glass) sequentially in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol, each for 15-20 minutes.

Dry the substrates with a nitrogen gun and then treat them with UV-Ozone for 15-20 minutes

to remove any remaining organic residues and improve the surface wettability.
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Often, a hole transport layer (e.g., PEDOT:PSS) is deposited on the substrate prior to the

perovskite layer deposition.

3. Spin-Coating Deposition:

Transfer the cleaned substrate into a nitrogen-filled glovebox.

Dispense a specific volume of the perovskite precursor solution onto the center of the

substrate.

Spin-coat the substrate in a one or two-step process. A typical two-step process might

involve a low speed spin (e.g., 1000 rpm for 10 seconds) to spread the solution, followed by

a high speed spin (e.g., 4000-6000 rpm for 30-60 seconds) to form a uniform film.

During the high-speed step, an anti-solvent (e.g., chlorobenzene or toluene) is often dripped

onto the spinning substrate to induce rapid crystallization and form a dense, uniform film.

4. Annealing:

Immediately after spin-coating, transfer the substrate to a hotplate and anneal at a specific

temperature (typically between 60 °C and 150 °C) for a set duration (usually 5-15 minutes).

The annealing temperature and time are critical parameters that significantly affect the film's

crystallinity and morphology.

5. Characterization:

The fabricated 2D perovskite films can then be characterized using various techniques,

including:

X-ray Diffraction (XRD): To determine the crystal structure and orientation.

UV-Vis Spectroscopy: To determine the optical bandgap.

Photoluminescence (PL) Spectroscopy: To assess the emission properties and defect

density.

Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM): To investigate

the film morphology and roughness.
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Visualizing the Fabrication Workflow and Structure-
Property Relationships
To better illustrate the experimental process and the influence of the ammonium salt choice,

the following diagrams are provided.

Preparation

Fabrication (in Glovebox)

Characterization

Precursor Solution

Spin-Coating

Substrate Cleaning

Anti-solvent Dripping Annealing 2D Perovskite Film

XRD

UV-Vis

PL

SEM/AFM

Click to download full resolution via product page

Caption: Spin-coating workflow for 2D perovskite film fabrication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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